Cas no 100077-38-1 (HTTP)

• Product Name: HTTP
• CAS No: 100077-38-1
• Molecular Formula: C₁₈H₁₂S₆
• Molecular Weight: 420.67788
• CID: 1124500
• PubChem ID: 13609206

HTTP Properties

Names and Identifiers

• 2,3,6,7,10,11-Triphenylenehexathiol
• HTTP
• Triphenylene-2,3,6,7,10,11-hexathiol
• SCHEMBL3885083
• F82950
• 100077-38-1
• CS-0182991
• YSWG335
• 2,3,6,7,10,11-triphenylene-hexathiol, triphenylene-2,3,6,7,10,11-hexathiol, 2,3,6,7,10,11-triphenylenehexathiol, triphenylene hexathiol, THT

• InChIKey： HBSGIZZPDDQYBQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H12S6/c19-13-1-7-8(2-14(13)20)10-4-17(23)18(24)6-12(10)11-5-16(22)15(21)3-9(7)11/h1-6,19-24H
• SMILES： C1=C2C3=CC(=C(C=C3C4=CC(=C(C=C4C2=CC(=C1S)S)S)S)S)S

Computed Properties

• Exact Mass: 419.92656
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 419.92632742g/mol
• Heavy Atom Count: 24
• Complexity: 364
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes